Cas no 22001-00-9 (1,1'-Biphenyl,2,4',6-trinitro-)

• Product Name: 1,1'-Biphenyl,2,4',6-trinitro-
• CAS No: 22001-00-9
• MF: C₁₂H₇N₃O₆
• MW: 289.200482606888
• CID: 270773
• PubChem ID: 168013
• Update Time: 2025-04-19

1,1'-Biphenyl,2,4',6-trinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,4',6-trinitro-
• 1,3-dinitro-2-(4-nitrophenyl)benzene
• DTXSID60176437
• 1,1'-Biphenyl, 2,4',6-trinitro-
• 22001-00-9

• Inchi： 1S/C12H7N3O6/c16-13(17)9-6-4-8(5-7-9)12-10(14(18)19)2-1-3-11(12)15(20)21/h1-7H
• InChI Key： ZIAXQDGZKOVDIO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 289.03351
• Monoisotopic Mass: 289.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 441.4°Cat760mmHg
• Flash Point: 217.1°C
• Refractive Index: 1.662
• PSA: 129.42